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Compound of Interest

Compound Name: C.I. Disperse orange 73

Cat. No.: B15599493 Get Quote

An In-depth Technical Guide to C.I. Disperse
Orange 73
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, synthesis,

and properties of C.I. Disperse Orange 73, a monoazo disperse dye. The information is

intended for researchers, scientists, and professionals in drug development and related fields

who require a detailed understanding of this compound.

Chemical Structure and Properties
C.I. Disperse Orange 73 is chemically known as 2-[N-(2-cyanoethyl)-4-[(4-

nitrophenyl)diazenyl]anilino]ethyl benzoate. It is a single azo class dye with the molecular

formula C₂₄H₂₁N₅O₄ and a molecular weight of 443.45 g/mol .[1]

Chemical Structure:

Chemical Structure of C.I. Disperse Orange 73

Table 1: Physicochemical Properties of C.I. Disperse Orange 73
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Property Value Reference

C.I. Name Disperse Orange 73 [1]

CAS Registry Number 79300-11-1 [1]

Molecular Formula C₂₄H₂₁N₅O₄ [1]

Molecular Weight 443.45 g/mol [1]

Appearance Orange-red powder/grain [1][2]

Solubility

Insoluble in water; Soluble in

organic solvents like acetone

and ethanol.

[3]

Table 2: Fastness Properties of C.I. Disperse Orange 73

Fastness Test Rating Reference

Light Fastness 6 [4]

Washing Fastness (Polyester) 5 [4]

Washing Fastness (Cotton) 5 [4]

Sublimation Fastness 3-4 [4]

Perspiration Fastness 5

Synthesis Pathway
The synthesis of C.I. Disperse Orange 73 is a two-step process involving diazotization

followed by an azo coupling reaction.[1] The key raw materials for this synthesis are 4-

nitrobenzenamine (the diazo component) and 2-((2-cyanoethyl)(phenyl)amino)ethyl benzoate

(the coupling component).[1][5]

Caption: Synthesis pathway of C.I. Disperse Orange 73.

Experimental Protocols
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While a detailed, peer-reviewed experimental protocol for the synthesis of C.I. Disperse
Orange 73 is not readily available in the public domain, the following general procedures for

the key reaction steps can be adapted by a skilled synthetic chemist.

Synthesis of the Coupling Component: 2-((2-Cyanoethyl)
(phenyl)amino)ethyl benzoate
A potential synthesis for the coupling component involves the cyanoethylation of N-

phenylethanolamine followed by benzoylation.

Step 1: Cyanoethylation of N-phenylethanolamine

In a reaction vessel, N-phenylethanolamine is reacted with acrylonitrile.

The reaction is typically carried out in the presence of a basic catalyst.

The reaction mixture is stirred at a controlled temperature until the reaction is complete,

which can be monitored by techniques such as Thin Layer Chromatography (TLC).

The resulting intermediate, N-(2-hydroxyethyl)-N-phenyl-β-alanine nitrile, is then isolated and

purified.

Step 2: Benzoylation of N-(2-hydroxyethyl)-N-phenyl-β-alanine nitrile

The purified intermediate from the previous step is dissolved in a suitable solvent.

Benzoyl chloride is added to the solution, often in the presence of a base (e.g., pyridine or

triethylamine) to neutralize the HCl byproduct.

The reaction is stirred until completion, again monitored by TLC.

The final product, 2-((2-cyanoethyl)(phenyl)amino)ethyl benzoate, is isolated through

extraction and purified by a suitable method such as column chromatography or

recrystallization.

Synthesis of C.I. Disperse Orange 73
Step 1: Diazotization of 4-Nitrobenzenamine
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Dissolve 4-nitrobenzenamine in a mixture of a strong acid, such as sulfuric acid or

hydrochloric acid, and water.[6]

Cool the solution to 0-5 °C in an ice-salt bath.[6]

Slowly add a pre-cooled aqueous solution of sodium nitrite (NaNO₂) dropwise to the stirred

4-nitrobenzenamine solution. Maintain the temperature below 5 °C throughout the addition.

[6]

Continue stirring for an additional 30 minutes after the addition is complete to ensure the

complete formation of the 4-nitrobenzenediazonium salt solution.

Step 2: Azo Coupling

In a separate vessel, dissolve the coupling component, 2-((2-cyanoethyl)(phenyl)amino)ethyl

benzoate, in a suitable solvent.

Cool the solution of the coupling component to 0-5 °C.

Slowly add the freshly prepared, cold 4-nitrobenzenediazonium salt solution to the stirred

solution of the coupling component.

The coupling reaction is typically carried out under weakly acidic or neutral conditions. The

pH may be adjusted by the addition of a buffer, such as sodium acetate.

Stir the reaction mixture at 0-5 °C for several hours until the reaction is complete. The

formation of the orange dye will be visually apparent.

The precipitated C.I. Disperse Orange 73 is then collected by filtration, washed with cold

water to remove any inorganic salts and unreacted starting materials, and then dried.[5]

Applications
C.I. Disperse Orange 73 is primarily used for dyeing and printing on hydrophobic synthetic

fibers, most notably polyester.[1] It is also used in polyester/cotton and polyester/viscose

blends.[1] Due to its brilliant orange hue, it can be used for dyeing fabrics in a single color or as

a component in creating other shades, such as Disperse Black.[1]
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Conclusion
This technical guide has detailed the chemical structure, synthesis pathway, and key properties

of C.I. Disperse Orange 73. While a specific, detailed experimental protocol is not available in

the cited literature, the provided general methodologies for diazotization and azo coupling offer

a solid foundation for its synthesis in a laboratory setting. The data presented in the tables

summarizes the known physicochemical and fastness properties of this dye, making it a

valuable resource for researchers and professionals in the field. Further research to obtain and

publish detailed spectroscopic data (NMR, IR, and high-resolution mass spectrometry) would

be beneficial for the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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